Cas no 1340428-02-5 (2-3-(trifluoromethyl)phenylcyclopentan-1-amine)

2-(3-(Trifluoromethyl)phenyl)cyclopentan-1-amine is a fluorinated cyclopentylamine derivative featuring a trifluoromethylphenyl substituent. This compound exhibits unique physicochemical properties due to the electron-withdrawing effect of the trifluoromethyl group, which enhances its stability and potential reactivity in various chemical transformations. The cyclopentylamine scaffold provides a constrained conformational geometry, making it valuable for medicinal chemistry applications, particularly as a building block for bioactive molecules. The trifluoromethyl group improves lipophilicity and metabolic stability, potentially enhancing pharmacokinetic profiles. This compound may serve as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, or materials science applications where fluorine incorporation is desirable. Its structural features make it suitable for further functionalization or as a ligand in catalytic systems.

2-3-(trifluoromethyl)phenylcyclopentan-1-amine structure

1340428-02-5 structure

Product Name:2-3-(trifluoromethyl)phenylcyclopentan-1-amine

CAS No:1340428-02-5

MF:C₁₂H₁₄F₃N

MW:229.241473674774

MDL:MFCD17223204

CID:5159096

PubChem ID:62801772

Update Time:2025-07-02

2-3-(trifluoromethyl)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine
- 2-(3-(Trifluoromethyl)phenyl)cyclopentan-1-amine
- Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-
- 2-3-(trifluoromethyl)phenylcyclopentan-1-amine
- MDL： MFCD17223204
- Inchi： 1S/C12H14F3N/c13-12(14,15)9-4-1-3-8(7-9)10-5-2-6-11(10)16/h1,3-4,7,10-11H,2,5-6,16H2
- InChI Key： FSQWLYWMJYMTHJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1CCCC1N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 239
XLogP3: 2.8
Topological Polar Surface Area: 26

2-3-(trifluoromethyl)phenylcyclopentan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-3-(trifluoromethyl)phenylcyclopentan-1-amine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01029118-1g	2-[3-(Trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5	95%	1g	￥3913.0	2023-04-03
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Enamine	EN300-204589-0.25g	2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5		0.25g	$683.0	2023-09-16
Enamine	EN300-204589-0.5g	2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5		0.5g	$713.0	2023-09-16
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Enamine	EN300-204589-2.5g	2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5		2.5g	$1454.0	2023-09-16
Enamine	EN300-204589-5.0g	2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5		5.0g	$2152.0	2023-02-22
Enamine	EN300-204589-10.0g	2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine	1340428-02-5		10.0g	$3191.0	2023-02-22
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